6-(4-Methoxyphenyl)-2-((2-(4-methylpiperazin-1-yl)-2-oxoethyl)thio)nicotinonitrile
Description
6-(4-Methoxyphenyl)-2-((2-(4-methylpiperazin-1-yl)-2-oxoethyl)thio)nicotinonitrile is a useful research compound. Its molecular formula is C20H22N4O2S and its molecular weight is 382.48. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Applications
6-(4-Methoxyphenyl)-2-((2-(4-methylpiperazin-1-yl)-2-oxoethyl)thio)nicotinonitrile and its derivatives have shown promising results in antimycobacterial applications. Patel, Chikhalia, and Kumari (2014) synthesized a series of compounds, including benzonitrile/nicotinonitrile based s-triazines, which displayed significant antimycobacterial activity against Mycobacterium tuberculosis, the bacteria responsible for tuberculosis. The compounds also demonstrated low toxicity towards mammalian cells, suggesting potential as lead compounds in tuberculosis treatment (Patel, Chikhalia, & Kumari, 2014).
Antiprotozoal Activity
The compound has also been studied for its antiprotozoal activity. Ismail et al. (2003) synthesized a compound, starting from 6-[5-(4-cyanophenyl)furan-2-yl]nicotinonitrile, which demonstrated significant activity against Trypanosoma b.rhodesiense and Plasmodium falciparum, the parasites responsible for African sleeping sickness and malaria, respectively. This research presents an important step towards developing new treatments for these life-threatening diseases (Ismail et al., 2003).
Anti-inflammatory and Analgesic Potential
Research by Sharma and Bansal (2016) on related pyridazinone derivatives, which includes structures similar to 6-(4-Methoxyphenyl)-2-((2-(4-methylpiperazin-1-yl)-2-oxoethyl)thio)nicotinonitrile, indicated potential anti-inflammatory and analgesic properties. These compounds showed selective affinity for COX-2 enzymes, suggesting a possibility for development into non-ulcerogenic and cardiovascular-safe anti-inflammatory medications (Sharma & Bansal, 2016).
Tuberculostatic Activity
Additionally, research on phenylpiperazineacetic derivatives, structurally related to 6-(4-Methoxyphenyl)-2-((2-(4-methylpiperazin-1-yl)-2-oxoethyl)thio)nicotinonitrile, has demonstrated tuberculostatic activity. Compounds synthesized by Foks et al. (2004) were found to have inhibitory effects on tuberculosis bacteria at certain concentrations (Foks, Pancechowska-Ksepko, Janowiec, Zwolska, & Augustynowicz-Kopec, 2004).
properties
IUPAC Name |
6-(4-methoxyphenyl)-2-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2S/c1-23-9-11-24(12-10-23)19(25)14-27-20-16(13-21)5-8-18(22-20)15-3-6-17(26-2)7-4-15/h3-8H,9-12,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJZKSEYTZGCHPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)CSC2=C(C=CC(=N2)C3=CC=C(C=C3)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Methoxyphenyl)-2-((2-(4-methylpiperazin-1-yl)-2-oxoethyl)thio)nicotinonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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